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Cat. No.: B071783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
In the landscape of modern medicinal chemistry and pharmaceutical development, the

strategic use of versatile synthetic intermediates is paramount to the efficient construction of

complex molecular architectures. Among these, pyrimidine derivatives hold a place of

prominence due to their prevalence in a wide array of biologically active compounds. This

technical guide focuses on 4-(Dimethoxymethyl)-N-methylpyrimidin-2-amine, a key

heterocyclic building block. Its unique combination of a reactive aminopyrimidine core and a

masked aldehyde functionality in the form of a dimethoxyacetal group makes it a valuable

precursor in multi-step synthetic campaigns, particularly in the synthesis of targeted

therapeutics. This document provides a comprehensive overview of its physicochemical

properties, a detailed proposed synthetic protocol, and its potential applications in drug

discovery.

Physicochemical Properties
A clear understanding of the physical and chemical characteristics of a synthetic intermediate is

fundamental to its effective application in research and development. The following table

summarizes the key properties of 4-(Dimethoxymethyl)-N-methylpyrimidin-2-amine and its

immediate precursor.
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Property
4-(Dimethoxymethyl)-N-
methylpyrimidin-2-amine

4-
(Dimethoxymethyl)pyrimidi
n-2-amine

CAS Number 180869-38-9[1] 165807-05-6[2]

Molecular Formula C₈H₁₃N₃O₂[1] C₇H₁₁N₃O₂[2]

Molecular Weight 183.21 g/mol [1] 169.18 g/mol [2]

Appearance
(Predicted) White to off-white

solid
(Predicted) Solid

Boiling Point 270.4°C at 760 mmHg[1] Not available

Solubility
(Predicted) Soluble in

methanol, ethanol, DMSO

(Predicted) Soluble in polar

organic solvents

Proposed Synthetic Pathway
While a direct, peer-reviewed synthesis of 4-(Dimethoxymethyl)-N-methylpyrimidin-2-amine
is not extensively documented, a plausible and efficient two-step synthetic route can be

proposed based on established methodologies for the synthesis of analogous pyrimidine

derivatives. The pathway commences with the construction of the pyrimidine core to form the

precursor, 4-(dimethoxymethyl)pyrimidin-2-amine, followed by a selective N-methylation.
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Step 1: Pyrimidine Ring Formation
Step 2: N-Methylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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